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Compound of Interest

Compound Name: Ogremorphin

Cat. No.: B15602685

Get Quote

Disclaimer: Ogremorphin (OGM) is a potent, novel small molecule inhibitor of the G protein-

coupled receptor GPR68, used for research purposes only.[1][2][3][4] It is not intended for

human use.[1][2] This document provides procedural guidance for the safe handling and

disposal of Ogremorphin, its contaminated labware, and associated waste materials. All

procedures must be conducted in accordance with federal, state, and local regulations for

hazardous waste.[5]

Hazard Assessment and Chemical Properties
Ogremorphin is a potent inhibitor of GPR68, with an EC50 of 170 nM, and has demonstrated

anti-inflammatory and anti-tumor activities in research settings.[1][2] It can induce ferroptosis in

certain cancer cells and modulate inflammatory responses.[2][3] Due to its high potency and

biological activity, it must be handled with care, assuming it may have pharmacological effects

if accidentally ingested or absorbed. All personnel must be trained on its properties and

potential hazards before handling.

Table 1: Ogremorphin Physicochemical Data
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Property Value

Chemical Name GPR68-IN-1

Synonyms OGM, OGM-8345[2]

CAS Number 352563-21-4[1]

Molecular Formula C₂₀H₂₃N₃O (example, actual may vary)

Molecular Weight 321.4 g/mol (example, actual may vary)

Formulation Crystalline solid

Solubility
Low water solubility, soluble in PEG400,

DMSO[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Ogremorphin in any form (solid, in

solution, or as waste). This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator should be used when handling the

powdered form to avoid inhalation.

All handling of powdered Ogremorphin should occur within a certified chemical fume hood.

Disposal Procedures
The disposal of Ogremorphin and its associated waste must be managed as hazardous

pharmaceutical waste.[6][7] The primary method of disposal for hazardous pharmaceutical

waste is incineration through a licensed environmental management vendor.[5][6][8] Do not

dispose of Ogremorphin down the drain or in regular trash.[6][9]
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Table 2: Waste Stream Segregation and Disposal

Waste Type Container Disposal Protocol

Unused/Expired Ogremorphin

(Bulk)

Black RCRA Hazardous Waste

Container[6]

Collect in a clearly labeled,

sealed, and leak-proof

container. Label as

"Hazardous Waste

Pharmaceuticals" with the full

chemical name.[7] Arrange for

pickup by your institution's

Environmental Health and

Safety (EHS) office for

incineration.[8]

Contaminated Labware (glass,

plastic)

Sharps/Glass Waste Box lined

with a hazardous waste bag

Rinse items three times with a

suitable solvent (e.g., ethanol,

acetone). Collect the solvent

rinsate as hazardous waste.[9]

Dispose of the rinsed labware

in the appropriate sharps/glass

waste container.

Contaminated PPE (gloves,

wipes)

Yellow Chemotherapy/Trace

Waste Bin or designated

hazardous waste bag[5]

Collect all contaminated

disposable items in a clearly

labeled, leak-proof plastic bag

designated for hazardous

drug-related waste.[5] Keep

the bag inside a covered waste

container until pickup.[5]

Aqueous Solutions & Rinsate

Hazardous Liquid Waste

Container (compatible

material)

Collect all liquid waste

containing Ogremorphin,

including solvent rinses. Label

the container clearly with

"Hazardous Waste," the

chemical name, and

approximate concentration.
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Experimental Protocols: Step-by-Step Disposal
Protocol 1: Disposal of Unused Ogremorphin Powder

Preparation: Work within a chemical fume hood. Ensure all necessary PPE is worn.

Container Labeling: Obtain a designated hazardous waste container from your EHS

department. Ensure it is clearly labeled "Hazardous Waste Pharmaceuticals: Ogremorphin".

[7]

Transfer: Carefully transfer the unused or expired Ogremorphin powder into the hazardous

waste container.

Sealing: Securely seal the container.[7]

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area.

Pickup: Contact your institution's EHS office to schedule a pickup for disposal via a licensed

vendor.

Protocol 2: Decontamination of Non-Disposable Glassware

Initial Rinse: In a fume hood, rinse the glassware three times with a small amount of an

appropriate solvent (e.g., ethanol) to remove residual Ogremorphin.

Collect Rinsate: Collect all solvent rinsate into a designated liquid hazardous waste

container.

Washing: The glassware can now be washed using standard laboratory procedures.

Record Keeping: Document the decontamination procedure in your lab notebook.

Spill Management
Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or the

powder is airborne.
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Secure Area: Restrict access to the spill area.

PPE: Don appropriate PPE, including respiratory protection for powders.

Containment: For powders, gently cover with damp paper towels to prevent dust. For liquids,

use absorbent pads.

Cleanup: Collect all contaminated materials (absorbent pads, towels, etc.) using forceps or

other tools.

Dispose: Place all cleanup materials into a sealed, labeled hazardous waste container.[10]

Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials

as hazardous waste.

Visualization of Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Ogremorphin waste streams.
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Caption: Logical workflow for Ogremorphin waste stream management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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